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Compound of Interest

Compound Name:

1-(4-

(Trifluoromethyl)phenyl)propan-1-

amine

Cat. No.: B3431113 Get Quote

Core Compound Identity and Physicochemical
Properties
1-(4-(Trifluoromethyl)phenyl)propan-1-amine is a primary amine where the amine group is

attached to a benzylic carbon, which also bears an ethyl group. The phenyl ring is substituted

at the para-position with a trifluoromethyl (CF₃) group. This CF₃ group is a critical

pharmacophore; it is a strong electron-withdrawing group and is highly lipophilic, which can

significantly enhance a molecule's metabolic stability and membrane permeability.[1]

Below is the molecular structure of the compound, rendered using the DOT language.
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Start: 4'-(Trifluoromethyl)propiophenone
(Ketone Precursor)

Dissolve in Anhydrous Solvent
(e.g., Methanol, DCM)

Add Amine Source
(e.g., Ammonium Acetate, NH₃ in MeOH)

at 0°C

Stir for 15-30 min
(Imine Formation)

Add Sodium Triacetoxyborohydride
(Portionwise)

Warm to Room Temperature
& Stir for 3-12h

Quench Reaction
(sat. aq. NaHCO₃)

Extract with Organic Solvent
(e.g., Ethyl Acetate)

Dry (Na₂SO₄) & Concentrate
(in vacuo)

Purify via Flash Chromatography

Final Product:
1-(4-(Trifluoromethyl)phenyl)propan-1-amine
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Core Scaffold (This Guide)

Potential Derivatives

Example Bioactive Molecule

1-(4-(Trifluoromethyl)phenyl)propan-1-amine
- Chiral primary amine
- Lipophilic CF₃ group

Amides / Sulfonamides

Synthetic
Transformation

Substituted Amines (via N-alkylation)
Synthetic

Transformation

Heterocycles (via condensation)

Synthetic
Transformation

Fluoxetine (Prozac)
- Contains 4-(trifluoromethyl)phenoxy group

- Demonstrates value of the scaffold

Structural Relationship

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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